2-Benzoyl-5-methoxybenzoic acid

• CAS No.: 2159-48-0
• Molecular Formula: C15H12O4
• Molecular Weight: 256.25 g/mol
• IUPAC Name: 2-benzoyl-5-methoxybenzoic acid
• InChI: InChI=1S/C15H12O4/c1-19-11-7-8-12(13(9-11)15(17)18)14(16)10-5-3-2-4-6-10/h2-9H,1H3,(H,17,18)
• InChI Key: NTVAYOXZDORJJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)C2=CC=CC=C2)C(=O)O

Description

2-Benzoyl-5-methoxybenzoic acid is a useful research compound. Its molecular formula is C15H12O4 and its molecular weight is 256.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-bromo-5-methoxybenzoic acid (5 g, 21.6 mmol) in 50 mL of THF is stirred under argon at −78° C., and a 1.6 M solution of n-butyllithium in hexane (29 mL, 45 mmol) is then added dropwise. The reaction mixture is stirred for 1 hour at −78° C. and benzoyl chloride (3.2 g, 22.7 mmol) is then added dropwise. The reaction mixture is stirred for 1 hour 30 minutes at −78° C. and then for 18 hours at room temperature. The mixture is hydrolysed with 100 mL water and then washed with ethyl acetate. The aqueous phase is acidified by addition of 5 N hydrochloric acid and then extracted with ethyl acetate. The organic phase obtained is washed with brine and then dried over anhydrous sodium sulfate. After filtration and evaporation under reduced pressure, 5.4 g of a colourless oil are obtained, and are used without purification.